N-[1-(3-Oxo-4H-1,4-benzoxazin-6-yl)ethyl]prop-2-ynamide

• IUPAC Name: N-[1-(3-oxo-4H-1,4-benzoxazin-6-yl)ethyl]prop-2-ynamide
• InChI: InChI=1S/C13H12N2O3/c1-3-12(16)14-8(2)9-4-5-11-10(6-9)15-13(17)7-18-11/h1,4-6,8H,7H2,2H3,(H,14,16)(H,15,17)
• InChI Key: BGXSUUXNTAIBEC-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=C(C=C1)OCC(=O)N2)NC(=O)C#C
• Molecular Formula: C13H12N2O3
• Molecular Weight: 244.25 g/mol

Description

“N-[1-(3-Oxo-4H-1,4-benzoxazin-6-yl)ethyl]prop-2-ynamide” is a chemical compound. It is also known as Flumioxazin.

Synthesis Analysis

The synthesis of benzoxazinone derivatives, which are a class of compounds that this chemical belongs to, has been studied. A new method has been designed to prepare the known benzoxazinone derivative 2- (N -phthaloylmethyl)-4 H -3,1-benzoxazin-4-one (4). The acyl chloride derivative N-phthaloylglycine reacts with anthranilic acid in chloroform, in the presence of triethylamine, to give an intermediate that is then reacted with cyanuric chloride, used as a cyclization agent, to produce the benzoxazinone derivative.

Molecular Structure Analysis

The molecular structure of this compound is not explicitly mentioned in the search results.

Chemical Reactions Analysis

The chemical reactions involving benzoxazinone derivatives have been studied. Due to their special structure, two sites are available for nucleophilic attack, that is, two different sites with partial positive charges that can lead to the opening of the heterocyclic part of benzoxazinone derivatives by different attacking nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not explicitly mentioned in the search results.

Mechanism of Action

The mechanism of action of this compound is not explicitly mentioned in the search results.

Safety and Hazards

The safety and hazards associated with this compound are not explicitly mentioned in the search results.

Future Directions

Benzoxazinone derivatives are an important class of compounds due to their interesting biological and other properties. They are used directly or indirectly in many industrial, research, and clinical applications. For example, they can be used as starting materials for different clinically used 4-quinazolone derivatives. Benzoxazinone derivatives are also used as antiphlogistic drugs. Anthalexine, another compound of this type, finds use as an antifungal and antibacterial agent. If a vinyl or phosphate functional group is connected to an aromatic ring located at the position 2 of the heterocycle, as in benzoxazinones 1 and 2 (Scheme 1), the resulting compounds possess antimuscular contraction properties and can be used as a hypnotic drug.